Cas no 1807009-58-0 (2-Bromo-4-fluoromethyl-3-nitropyridine)

• Product Name: 2-Bromo-4-fluoromethyl-3-nitropyridine
• CAS No: 1807009-58-0
• MF: C₆H₄BrFN₂O₂
• MW: 235.010563850403
• CID: 4927984
• Update Time: 2023-08-22

2-Bromo-4-fluoromethyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoromethyl-3-nitropyridine

• Inchi： 1S/C6H4BrFN2O2/c7-6-5(10(11)12)4(3-8)1-2-9-6/h1-2H,3H2
• InChI Key： QYUURWDHOIVUSN-UHFFFAOYSA-N
• SMILES： BrC1C(=C(CF)C=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7